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Compound of Interest

Compound Name:
3-(2-Ethoxyphenoxy)propan-1-

amine

CAS No.: 116735-66-1

Cat. No.: B049530

Get Quote

This technical guide provides a comprehensive overview of 3-(2-Ethoxyphenoxy)propan-1-
amine, a compound of interest for researchers, scientists, and professionals in drug

development. Due to the limited availability of a specific CAS number for this molecule in public

databases, this guide will also draw upon data from structurally related compounds to provide a

thorough technical profile.

Chemical Identity and CAS Number Clarification
A definitive CAS (Chemical Abstracts Service) number for 3-(2-Ethoxyphenoxy)propan-1-
amine is not readily found in major chemical databases. This suggests that the compound may

be a novel research chemical or an intermediate that has not been assigned a unique identifier.

However, several structurally similar compounds are well-documented:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b049530#bc-rfq
https://www.benchchem.com/product/b049530/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-ethoxyphenoxy-propan-1-amine
https://www.benchchem.com/product/b049530/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-ethoxyphenoxy-propan-1-amine
https://www.benchchem.com/product/b049530/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-ethoxyphenoxy-propan-1-amine
https://www.benchchem.com/product/b049530/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-ethoxyphenoxy-propan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name CAS Number
Structural Difference from
Target Compound

3-(3-Ethoxyphenoxy)propan-1-

amine
1247168-03-1

Ethoxy group is at the meta-

position of the phenyl ring.[1]

3-(2-Ethoxyphenoxy)propane-

1,2-diol
63834-83-3

A diol functional group instead

of a primary amine.[2][3][4]

3-Ethoxypropan-1-amine 6291-85-6 Lacks the phenoxy group.[5]

Viloxazine 46817-91-8
A related morpholine

derivative.[6]

For the purpose of this guide, we will focus on the synthesis, predicted properties, and potential

applications of the target molecule, 3-(2-Ethoxyphenoxy)propan-1-amine, using data from

these related compounds as a scientific basis.

Synthesis and Mechanistic Insights
The synthesis of 3-(2-Ethoxyphenoxy)propan-1-amine can be logically approached through

several established organic chemistry routes. A plausible and efficient method involves a two-

step process starting from 2-ethoxyphenol.

Proposed Synthesis Pathway

Step 1: Williamson Ether Synthesis

Step 2: Reduction (if starting from nitrile)

2-Ethoxyphenol

IntermediateBase (e.g., NaH, K2CO3)
Solvent (e.g., DMF, Acetone)

3-Chloro-1-propanamine
or

3-Bromopropionitrile
3-(2-Ethoxyphenoxy)propan-1-amineReducing Agent (e.g., LiAlH4, H2/Raney Ni)
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Caption: Proposed two-step synthesis of 3-(2-Ethoxyphenoxy)propan-1-amine.

Experimental Protocol: A Hypothetical Approach
Step 1: Synthesis of 3-(2-Ethoxyphenoxy)propionitrile (Intermediate)

To a solution of 2-ethoxyphenol (1 equivalent) in a suitable aprotic polar solvent such as

dimethylformamide (DMF), add a base like potassium carbonate (1.5 equivalents).

Stir the mixture at room temperature for 30 minutes to facilitate the formation of the

phenoxide.

Add 3-bromopropionitrile (1.1 equivalents) dropwise to the reaction mixture.

Heat the reaction to 60-80 °C and monitor the progress by Thin Layer Chromatography

(TLC).

Upon completion, cool the reaction to room temperature, and quench with water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to obtain the crude nitrile intermediate.

Step 2: Reduction to 3-(2-Ethoxyphenoxy)propan-1-amine

Prepare a suspension of a reducing agent like lithium aluminum hydride (LiAlH4) (2

equivalents) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or

argon).

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of the 3-(2-ethoxyphenoxy)propionitrile intermediate (1 equivalent) in

anhydrous THF to the LiAlH4 suspension.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours.
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Monitor the reaction by TLC until the starting material is consumed.

Carefully quench the reaction by the sequential addition of water, 15% aqueous sodium

hydroxide, and then more water (Fieser workup).

Filter the resulting aluminum salts and wash the filter cake with THF.

Combine the filtrate and washes, and concentrate under reduced pressure to yield the crude

3-(2-ethoxyphenoxy)propan-1-amine.

Purify the crude product by column chromatography or distillation under reduced pressure.

Physicochemical Properties (Predicted)
The exact physicochemical properties of 3-(2-Ethoxyphenoxy)propan-1-amine are not

available. However, we can predict these properties based on its structure and data from

analogous compounds.
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Property Predicted Value Basis for Prediction

Molecular Formula C11H17NO2
Based on the chemical

structure.

Molecular Weight 195.26 g/mol
Calculated from the molecular

formula.[1]

Appearance
Colorless to pale yellow liquid

or low-melting solid.

Inferred from similar

phenoxypropanamine

derivatives.

Boiling Point
> 200 °C at atmospheric

pressure.

Extrapolated from the boiling

points of related compounds.

For instance, 3-[2-(2-

Methoxyethoxy)ethoxy]propan-

1-amine has a boiling point in

the range of 228-240 °C.[7]

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ethanol, methanol, and

dichloromethane.

The presence of the amine

and ether groups would

provide some water solubility,

while the aromatic ring and

alkyl chain would confer

solubility in organic solvents.

pKa ~9.5 - 10.5

Typical pKa range for a

primary amine. The basicity of

the amine is a key feature for

its potential applications in

drug development, influencing

its salt formation and

pharmacokinetic profile.

Analytical Characterization
A multi-technique approach is essential for the unambiguous characterization of 3-(2-
Ethoxyphenoxy)propan-1-amine.
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Workflow for Analytical Characterization

Synthesized Product

NMR Spectroscopy (1H, 13C)
- Structural Elucidation

Mass Spectrometry (GC-MS, LC-MS)
- Molecular Weight Confirmation

FT-IR Spectroscopy
- Functional Group Identification

HPLC Analysis
- Purity Assessment

Confirmed Structure and Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-(2-
Ethoxyphenoxy)propan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049530/docs#an-in-depth-technical-guide-to-3-2-
ethoxyphenoxy-propan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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